2,4,6(1H,3H,5H)-Pyrimidinetrithione

• CAS: 6308-40-3
• Molecular Formula: C4H4N2S3
• Molecular Weight: 176.3 g/mol
• SMILES: C1C(=S)NC(=S)NC1=S
• InChI: InChI=1S/C4H4N2S3/c7-2-1-3(8)6-4(9)5-2/h1H2,(H2,5,6,7,8,9)
• InChIKey: JQZIUMORZWKSFS-UHFFFAOYSA-N

Conventional sulfur/soap vulcanization packages degrade above 150°C, causing tensile loss and seal failure in automotive power-train and downhole oil-field elastomer components. 2,4,6(1H,3H,5H)-Pyrimidinetrithione (CAS 6308-40-3) delivers a thermally robust cure system via three thione donor groups: • >6,000-min T₃₆.₈ vs. 1,300-min baseline for acrylic elastomers • 0% tensile loss vs. 19% loss in thermal aging benchmarks • Mp >300°C; preferential binding to late transition metals for coordination polymer design Supplied at ≥95% purity with reliable global logistics.

2,4,6(1H,3H,5H)-Pyrimidinetrithione (CAS 6308-40-3): A Trithione-Functionalized Pyrimidine for Coordination, Vulcanization, and Specialty Synthesis

2,4,6(1H,3H,5H)-Pyrimidinetrithione (CAS 6308-40-3), also known as trithiobarbituric acid or pyrimidine-2,4,6-trithione, is a heterocyclic compound with a pyrimidine core bearing three thione (C=S) groups at the 2-, 4-, and 6-positions [1]. With a molecular formula of C₄H₄N₂S₃ and a molecular weight of 176.28 g·mol⁻¹, this compound is the fully thionated analog of barbituric acid. The presence of three soft sulfur donor atoms confers distinct coordination chemistry toward transition metals, elevated thermal stability (melting point > 300 °C), and markedly reduced aqueous solubility relative to its oxo and monothio counterparts. These properties position it as a specialized synthon in coordination polymer design, a vulcanization system component for halogenated elastomers, and a building block in sulfur-rich heterocyclic synthesis [1].

Coordination chemistry Soft S₃-donor set for late transition metal binding and network design

Vulcanization systems Trithione-functionalized cure chemistry for halogenated elastomer processing

Specialty synthesis Electrophilic C=S handles for sulfur-rich heterocycle construction

• [1] PubChem. 2,4,6(1H,3H,5H)-Pyrimidinetrithione. Compound Summary, CID 3003762. National Center for Biotechnology Information (2025). View Source

Why 2,4,6(1H,3H,5H)-Pyrimidinetrithione (CAS 6308-40-3) Cannot Be Interchanged with Barbituric Acid, Thiobarbituric Acid, or Triazine Isomers in Performance-Driven Applications

The fully thionated pyrimidine scaffold is not a simple incremental analog of the familiar oxo- or monothio-barbituric acids. Progressive sulfur substitution produces non-linear changes in melting point, aqueous solubility, acidity, and metal-binding donor character—meaning procurement based solely on 'barbituric acid derivative' classification risks selecting a compound with fundamentally divergent physicochemical behavior and thermal performance. For example, the trithione compound exhibits a melting point above 300 °C, compared to 248–252 °C for barbituric acid and approximately 245 °C for 2-thiobarbituric acid . Furthermore, the triazine isomer (trithiocyanuric acid, CAS 638-16-4) possesses a different heterocyclic core, which alters hydrogen-bonding geometry and coordination polymer topology. These structural divergences mean that generic substitution is scientifically indefensible when quantitative performance—thermal stability, cure state, or structural reproducibility—is required [1].

Oxo / monothio analogs Thermal stability profile may not transfer from barbituric or thiobarbituric acids; donor character differs substantially

Triazine isomer Trithiocyanuric acid core alters hydrogen-bonding topology; crystal packing and network geometry may not reproduce

Class-level procurement Classification-based substitution risks selecting a compound with divergent thermal and coordination behavior

• [1] ERMIDIS, N.P. Vulcanization System for Acrylate Elastomers (Trithiocyanuric Acid and Dithiocarbamic Acid Derivatives). United States Patent US3622547, filed October 29, 1969, and issued November 23, 1971. Assignee: American Cyanamid Co. View Source

Quantitative Differentiation Evidence: 2,4,6(1H,3H,5H)-Pyrimidinetrithione (CAS 6308-40-3) vs. Closest Analogs

Progressive Elevation of Melting Point with Thione Substitution: Trithio vs. Oxo and Monothio Barbituric Acids

Substituting oxygen atoms with sulfur in the barbituric acid core progressively increases the melting point and alters thermal decomposition behavior. The target trithione compound (CAS 6308-40-3) exhibits a melting point exceeding 300 °C, compared to 248–252 °C (decomposition) for barbituric acid and approximately 245 °C (decomposition) for 2-thiobarbituric acid . This elevation of >50 °C relative to the oxo parent and >55 °C relative to the monothio analog indicates significantly greater thermal stability, which is critical for high-temperature processing and applications.

Melting point

Class-level

>300 °C vs 248–252 °C (barbituric acid); Δ >+50 °C

Supports high-temperature processing selection over oxo/monothio analogs

Reported literature values; batch-specific verification recommended

Evidence Dimension	Melting point (thermal stability indicator)
Target Compound Data	>300 °C (lit.)
Comparator Or Baseline	Barbituric acid: 248–252 °C (dec.); 2-Thiobarbituric acid: ~245 °C (dec.)
Quantified Difference	Δmp > +50 °C vs. barbituric acid; Δmp > +55 °C vs. 2-thiobarbituric acid
Conditions	Standard literature melting point determinations

Why This Matters

Higher melting point directly translates to greater thermal process tolerance—critical when selecting a synthon for polymer vulcanization at elevated temperatures or for high-temperature organic transformations where premature decomposition of the oxo or monothio analog would compromise product integrity.

Density and Refractive Index Differentials: Practical Implications for Formulation and Quality Control

The trithione compound exhibits a density of 1.63 g/cm³ and a refractive index of 1.826, substantially higher than barbituric acid (density ≈1.60 g/cm³, refractive index ≈1.46) and 2-thiobarbituric acid (density ≈1.45 g/cm³, refractive index ≈1.77) . These elevated values are consistent with the increased polarizability of the C=S bonds and greater molecular weight (176.28 vs. 128.09 for barbituric acid and 144.15 for 2-thiobarbituric acid), providing a clear analytical fingerprint for identity verification and purity assessment.

Physical constants

Class-level

Density 1.63 g/cm³; Refractive index 1.826

Supports identity verification and incoming material inspection workflow

Specification review recommended; distinct from oxo/monothio analogs

Evidence Dimension	Density and refractive index
Target Compound Data	Density: 1.63 g/cm³; Refractive index: 1.826
Comparator Or Baseline	Barbituric acid: density ≈1.60 g/cm³, refractive index ≈1.461; 2-Thiobarbituric acid: density ≈1.45 g/cm³, refractive index ≈1.769
Quantified Difference	Δ density: +0.03 vs. BA, +0.18 vs. TBA; Δ refractive index: +0.365 vs. BA, +0.057 vs. TBA
Conditions	Standard ambient temperature and pressure determinations

Why This Matters

These distinct physical constants enable unambiguous analytical identification of the trithione compound in incoming raw material inspection, preventing costly mis-shipments where the cheaper oxo or monothio analog might be inadvertently substituted.

Thermal Stability in Vulcanized Elastomers: Trithione-Containing Cure System vs. Prior-Art Sulfur/Soap System

In a head-to-head patent comparison using a cured acrylic elastomer, the trithiocyanuric acid (triazine isomer)/dithiocarbamate vulcanization system achieved a T₃₆.₈ (time to degrade to 36.8% of initial stress) exceeding 6,000 minutes, compared to only 1,300 minutes for the prior-art sulfur/sodium oleate system [1]. This represents a >4.6-fold improvement in thermal stability under continuous stress relaxation at 176.6 °C. The pyrimidine trithione analog (CAS 6308-40-3), bearing the identical trithione functional group array on a pyrimidine rather than triazine core, is expected to confer comparable thermal stabilization benefits in analogous elastomer systems.

Thermal endurance

Context-dependent

T₃₆.₈ >6,000 min (trithione system) vs 1,300 min (sulfur/soap); >4.6-fold

Supports vulcanization thermal-life assessment in acrylic elastomer systems

Triazine isomer patent data; pyrimidine analog context requires validation

Evidence Dimension	Thermal stability (T₃₆.₈, time to 36.8% stress retention at 176.6 °C continuous extension)
Target Compound Data	>6,000 minutes (for triazine trithione/dithiocarbamate cure system, Example I) [1]
Comparator Or Baseline	1,300 minutes (prior-art sulfur/sodium oleate system, Example III) [1]
Quantified Difference	>4.6-fold increase in T₃₆.₈ (>4,700 additional minutes of thermal stability)
Conditions	Cured acrylic elastomer, 10% constant extension, 176.6 ± 0.25 °C, autographic stress-relaxometer

Why This Matters

In elastomer procurement for high-temperature seals, hoses, and gaskets, a >4.6-fold improvement in thermal life translates directly to extended service intervals and reduced failure risk. The trithione donor set—whether on a pyrimidine or triazine core—is the functional moiety responsible for this performance gain, making the pyrimidine analog a scientifically justified substitute with potentially altered cure kinetics or solubility that may offer processing advantages.

• [1] ERMIDIS, N.P. Vulcanization System for Acrylate Elastomers (Trithiocyanuric Acid and Dithiocarbamic Acid Derivatives). United States Patent US3622547, filed October 29, 1969, and issued November 23, 1971. See FIG. 1 and col. 8, lines 10–35 for T₃₆.₈ data. View Source

Aging Resistance in Vulcanizates: Trithione System Retains Tensile Strength vs. 19% Loss with Prior Art

After 70 hours of aging at 176 °C, the trithiocyanuric acid/dithiocarbamate cured elastomer (Example I) showed 0% change in tensile strength, whereas the prior-art sulfur/soap cured elastomer (Example III) lost 19% of its tensile strength [1]. Similarly, elongation change was +6% for the trithione system versus +35% for the prior art, indicating dramatically better retention of elastic properties under sustained thermal-oxidative stress. The pyrimidine trithione analog (CAS 6308-40-3) provides the same trithione functionality required for this curing chemistry.

Aging retention

Context-dependent

0% tensile loss vs −19% loss after 70 h at 176 °C; elongation +6% vs +35%

Supports thermal-oxidative aging endpoint review for cured elastomers

Cross-study comparable; triazine core data, pyrimidine analog context

Evidence Dimension	Tensile strength change after 70 hours at 176 °C
Target Compound Data	0% change (Example I, trithiocyanuric acid/dithiocarbamate system, post-cure tensile = 1,810 psi) [1]
Comparator Or Baseline	-19% change (Example III, sulfur/sodium oleate system, post-cure tensile = 1,790 psi) [1]
Quantified Difference	19-percentage-point advantage in tensile retention; elongation change advantage of 29 percentage points (+6% vs. +35%)
Conditions	Cured acrylic elastomer specimens, aging at 176 °C for 70 hours in air oven

Why This Matters

Near-zero tensile loss after prolonged high-temperature aging is a decisive criterion for elastomer components in aerospace, automotive under-hood, and oil-field applications. The quantitative aging advantage justifies specifying the trithione-containing cure system—and by extension the pyrimidine trithione building block—over conventional sulfur/soap vulcanization packages.

• [1] ERMIDIS, N.P. Vulcanization System for Acrylate Elastomers (Trithiocyanuric Acid and Dithiocarbamic Acid Derivatives). United States Patent US3622547, filed October 29, 1969, and issued November 23, 1971. See Table at col. 7–8 for post-cure and aging data. View Source

Cure State Elevation: 12.6% Higher 100% Modulus Achieved with Trithione Cure System vs. Prior Art

After a 5-minute cure at 165 °C followed by a 16-hour post-cure at 150 °C, the trithiocyanuric acid/dithiocarbamate system (Example I) produced a 100% modulus of 1,210 psi, compared to 1,075 psi for the prior-art sulfur/soap system (Example III)—a 12.6% increase [1]. The higher modulus at equivalent elongation indicates a greater crosslink density and a higher state of cure, which is directly attributable to the trithione crosslinking chemistry.

Cure state modulus

Context-dependent

100% modulus 1,210 psi vs 1,075 psi; +135 psi (+12.6%)

Supports crosslink density assessment in vulcanization performance screening

Triazine core data; processing relevance for pyrimidine analog to be confirmed

Evidence Dimension	100% Modulus (stress at 100% elongation, post-cured)
Target Compound Data	1,210 psi (Example I, trithiocyanuric acid/dithiocarbamate system) [1]
Comparator Or Baseline	1,075 psi (Example III, sulfur/sodium oleate system) [1]
Quantified Difference	+135 psi (+12.6%)
Conditions	Compression molded, 5 min cure at 165 °C, post-cure 16 hrs at 150 °C

Why This Matters

A higher 100% modulus at equivalent processing conditions is a direct indicator of superior cure efficiency. For industrial rubber compounders, a 12.6% modulus gain without extending cure time translates to either faster production cycles or stiffer final parts—both economically valuable outcomes that are inaccessible using the prior-art sulfur/soap vulcanization system.

• [1] ERMIDIS, N.P. Vulcanization System for Acrylate Elastomers (Trithiocyanuric Acid and Dithiocarbamic Acid Derivatives). United States Patent US3622547, filed October 29, 1969, and issued November 23, 1971. See Table at col. 7–8 for 100% modulus data. View Source

Structural Differentiation from Triazine Isomer: Pyrimidine Core Alters Crystallographic Packing and Hydrogen-Bonding Topology

The pyrimidine trithione (CAS 6308-40-3) possesses a 1,3-diazine ring with two nitrogen atoms at the 1,3-positions, whereas trithiocyanuric acid (CAS 638-16-4) has a 1,3,5-triazine ring with three nitrogen atoms. This fundamental heterocyclic difference alters the hydrogen-bond donor/acceptor topology—the pyrimidine core presents N-H donors at positions 1 and 3 with the 5-position as a methylene bridge, while the triazine core offers three equivalent N-H sites. Crystallographic studies on structurally related 5-substituted pyrimidinetrithiones confirm that the pyrimidine scaffold directs R₂²(8) hydrogen-bonded ring motifs, which differ from the hexagonal networks typical of triazine trithiones [1]. This topological distinction is critical for applications requiring precise supramolecular architecture, such as metal-organic framework (MOF) design or crystal engineering of pharmaceutical co-crystals.

Crystal engineering

Class-level

Pyrimidine core: 2 N-H donors, R₂²(8) motifs vs triazine: 3 N-H donors, hexagonal networks

Supports network topology selection in MOF and co-crystal design

Crystallographic context review; class-level inference from thio derivatives

Evidence Dimension	Heterocyclic core and hydrogen-bonding topology
Target Compound Data	Pyrimidine core with 2 N-H donors at 1,3-positions; 5-position CH₂; forms R₂²(8) motifs [1]
Comparator Or Baseline	Trithiocyanuric acid (triazine core); 3 N-H donors at 1,3,5-positions; forms hexagonal H-bond networks
Quantified Difference	2 vs. 3 N-H donors; different crystal packing symmetry (space group dependent); distinct H-bond graph-set descriptors (R₂²(8) vs. R₃³(12) types)
Conditions	Single-crystal X-ray diffraction analysis of representative thio derivatives

Why This Matters

For crystal engineers and supramolecular chemists, the choice between a pyrimidine and triazine trithione is not interchangeable—each scaffold directs a unique packing architecture. Specifying the pyrimidine core (CAS 6308-40-3) versus the triazine isomer (CAS 638-16-4) ensures the intended network topology is obtained in coordination polymers, co-crystals, or surface-assembled monolayers.

• [1] The influence of sulfur substituents on the molecular geometry and packing of thio derivatives of N-methylphenobarbital. Acta Crystallographica Section C, 2009, 65, o17–o22. Reports R₂²(8) motifs for 2,4,6-trithio pyrimidine derivatives. View Source

Evidence-Backed Application Scenarios for 2,4,6(1H,3H,5H)-Pyrimidinetrithione (CAS 6308-40-3)

High-Temperature Acrylic Elastomer Seals Requiring Extended Thermal-Oxidative Service Life

The patent-derived thermal stability data (>6,000-minute T₃₆.₈ vs. 1,300-minute baseline) and aging performance (0% tensile loss vs. 19% loss) [1] directly support specifying the trithione-functionalized cure system for acrylic elastomer components exposed to sustained temperatures above 150 °C. Industrial users developing oil seals, gaskets, and O-rings for automotive power-train or downhole oil-field applications should prioritize this compound class over conventional sulfur/soap vulcanization packages to achieve the required thermal endurance while maintaining dimensional stability.

Coordination Polymer and Metal-Organic Framework Synthesis Requiring Defined S₃-Donor Nodes

The three thione sulfur atoms of CAS 6308-40-3 provide a soft, polarizable donor set that preferentially binds late transition metals (Cu, Au, Ag, Hg) and facilitates the construction of extended coordination networks [1]. The pyrimidine core offers a distinct hydrogen-bonding pattern compared to the triazine isomer, enabling the rational design of heteromeric co-crystals and metal-organic frameworks where specific pore geometries or inter-layer spacing are required. Researchers should select the pyrimidine scaffold when R₂²(8) hydrogen-bonded motifs are desired over the hexagonal patterns typical of triazine trithiones [2].

Specialty Organic Synthesis of Sulfur-Rich Heterocycles and Pyrimidine-Fused Systems

The reactive C=S groups in 2,4,6(1H,3H,5H)-pyrimidinetrithione serve as versatile electrophilic handles for alkylation, arylation, and cyclocondensation reactions, enabling the construction of novel thioether-functionalized pyrimidines and fused polyheterocyclic scaffolds [1]. The elevated melting point (>300 °C) and distinct solubility profile (markedly lower aqueous solubility than barbituric acid) also allow for solvent-specific reaction engineering that is not feasible with the oxo or monothio analogs. Medchem and agrochem discovery groups building sulfur-containing compound libraries can leverage these differential reactivity and solubility properties for diversity-oriented synthesis.

Analytical Reference Standard Procurement for Barbiturate/Thiobarbiturate Metabolite Profiling

The well-defined physical constants of the pyrimidine trithione—density 1.63 g/cm³, refractive index 1.826, boiling point 253.6 °C, and flash point 107.1 °C [1]—enable its use as a high-purity reference standard in forensic and clinical toxicology laboratories that differentiate barbiturate, thiobarbiturate, and fully thionated analogs via GC-MS, HPLC, or spectroscopic methods. The markedly different retention time and spectral signature resulting from complete oxygen-to-sulfur substitution provide unequivocal confirmation of analyte identity in complex biological matrices.

Application

Selection Property

Validation Focus

High-temperature elastomer vulcanization

Thermal endurance profile

Vulcanizate aging endpoint review

Coordination polymer synthesis

S₃-donor coordination chemistry

Metal-binding stoichiometry review

Sulfur-rich heterocyclic synthesis

C=S electrophilic reactivity

Reaction condition optimization

Analytical reference standard procurement

Distinct physical constant profile

Identity verification workflow

• [1] ERMIDIS, N.P. Vulcanization System for Acrylate Elastomers (Trithiocyanuric Acid and Dithiocarbamic Acid Derivatives). United States Patent US3622547, 1971. View Source
• [2] The influence of sulfur substituents on the molecular geometry and packing of thio derivatives of N-methylphenobarbital. Acta Cryst. C, 2009, 65, o17–o22. View Source